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Compound of Interest

Compound Name: 1-Tetracosene

Cat. No.: B167344 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

and disposal of 1-Tetracosene. The following procedural guidance is designed to ensure safe

laboratory practices and to answer specific operational questions, establishing a foundation of

trust in our commitment to laboratory safety beyond the product itself.

Hazard Identification and Personal Protective
Equipment (PPE)
1-Tetracosene is a long-chain hydrocarbon. While it has a high flash point, indicating low

flammability, it is classified by the Globally Harmonized System (GHS) as an aspiration hazard.

[1] Ingestion and subsequent entry into the airways may be fatal. Therefore, appropriate

personal protective equipment and handling precautions are mandatory.

Table 1: Hazard Classification for 1-Tetracosene

Hazard
Classification

GHS Code Description Source

Aspiration Hazard H304

May be fatal if

swallowed and enters

airways

[1]
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Table 2: Recommended Personal Protective Equipment (PPE) for Handling 1-Tetracosene

PPE Category Item Specification Rationale

Eye Protection
Safety Glasses or

Goggles
ANSI Z87.1 certified

Protects against

accidental splashes or

airborne particles.

Hand Protection Nitrile Gloves
Chemical-resistant,

disposable

Nitrile gloves offer

good resistance to

hydrocarbons.[2][3][4]

Body Protection Laboratory Coat Standard

Protects skin and

personal clothing from

contamination.

Respiratory Protection Not generally required
Use in a well-

ventilated area

A fume hood should

be used if there is a

potential for

generating aerosols or

if heating the

substance.

Physical and Chemical Properties
Understanding the physical and chemical properties of 1-Tetracosene is crucial for safe

handling and storage. At standard room temperature, 1-Tetracosene is a solid, as its melting

point is above typical ambient temperatures.

Table 3: Physical and Chemical Properties of 1-Tetracosene
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Property Value Source

Physical State Solid at room temperature [5]

Melting Point 45.3 °C [5]

Boiling Point 386.1 °C at 760 mmHg [6]

Flash Point 217.1 °C (423.0 °F) [7]

Molecular Formula C₂₄H₄₈ [1][6]

Molecular Weight 336.64 g/mol [1][5]

Solubility
Insoluble in water. Soluble in

alcohol.
[7]

Operational Plan for Handling
A systematic approach to handling 1-Tetracosene will minimize risks. The following workflow

outlines the key steps from preparation to cleanup.
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Workflow for Handling 1-Tetracosene

Preparation

Handling

Cleanup & Disposal

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Prepare Well-Ventilated Work Area

Weigh Required Amount

Transfer to Reaction Vessel

Decontaminate Glassware and Surfaces

Dispose of Waste

Remove PPE

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 1-Tetracosene.
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Disposal Plan
Due to its classification as an aspiration hazard, 1-Tetracosene and any materials

contaminated with it should be disposed of as hazardous waste. This ensures the safety of all

personnel, including those who handle laboratory waste downstream.

Table 4: Disposal Plan for 1-Tetracosene and Contaminated Materials

Waste Type Collection Container Disposal Procedure

Solid 1-Tetracosene Waste

Labeled, sealed, and

chemically compatible

container

Collect all solid waste in a

designated hazardous waste

container. The container must

be clearly labeled with

"Hazardous Waste" and the

chemical name.

Contaminated Labware (e.g.,

gloves, weigh boats)

Labeled, sealed plastic bag or

container

Place all disposable items that

have come into contact with 1-

Tetracosene into a designated

hazardous waste container.

Contaminated Solvents or

Solutions

Labeled, sealed, and

chemically compatible solvent

waste container

Collect any solvents used for

cleaning or in reactions

involving 1-Tetracosene in a

designated hazardous waste

container for organic solvents.

Disposal Protocol:

Segregation: Do not mix 1-Tetracosene waste with non-hazardous laboratory trash.

Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the

full chemical name "1-Tetracosene".

Storage: Store waste containers in a designated satellite accumulation area.
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Pickup: Arrange for hazardous waste pickup through your institution's Environmental Health

and Safety (EHS) office. Do not dispose of 1-Tetracosene down the drain or in regular trash.

[8][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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